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Abstract
Goshuyuamide I, also known as Wuchuyuamide I, is a naturally occurring amide alkaloid

isolated from plants of the Tetradium genus, notably Tetradium trichotomum and Evodia

rutaecarpa (Goshuyu). Despite its identification, public domain information regarding its specific

biological activities and mechanisms of action remains limited, positioning it as a molecule of

interest for novel therapeutic discovery. This document provides a comprehensive overview of

the available scientific literature on Goshuyuamide I, focusing on its discovery, structural

elucidation, and what is currently known about its biological relevance. The information is

presented to cater to researchers and professionals in the field of drug development,

highlighting areas where further investigation is warranted.

Discovery and Sourcing
Goshuyuamide I is an alkaloid belonging to the amide class of compounds. It has been

identified as a constituent of Evodia rutaecarpa (now classified as Tetradium ruticarpum), a

plant used in traditional Chinese medicine and known as "Wuzhuyu" or "Goshuyu"[1][2]. More

recently, it has also been isolated from the fruits of Tetradium trichotomum, where it was

identified alongside other known and novel amide alkaloids[3][4][5]. While the precise first

report of its discovery is not readily available in current public databases, it is referred to as a

known compound in literature dating from 2019, suggesting its initial characterization occurred
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prior to this[4][5]. The biological functions of Goshuyuamide I are described as being poorly

understood, indicating a nascent stage of research into its pharmacological potential[6].

Physicochemical Properties and Structural
Elucidation
The structural characterization of Goshuyuamide I and its analogs has been accomplished

using modern spectroscopic techniques.

Structural Data
While specific quantitative data for Goshuyuamide I is not detailed in the readily available

literature, the general methodologies for the elucidation of related compounds from the same

source are described. The structure of the novel analog, Wuchuyuamide V, isolated alongside

Wuchuyuamide I, was determined using 1D and 2D Nuclear Magnetic Resonance (NMR)

spectroscopy, mass spectrometry, and single-crystal X-ray diffraction[4][5]. It is inferred that

similar techniques were employed for the structural confirmation of Goshuyuamide I.

Table 1: Physicochemical and Structural Data for Goshuyuamide I (Wuchuyuamide I)

Property Data Source

Compound Name
Goshuyuamide I /

Wuchuyuamide I
[1][4][5]

Natural Source
Tetradium trichotomum, Evodia

rutaecarpa
[1][3][4][5]

Compound Class Amide Alkaloid [4][5]

Molecular Formula
Data not available in searched

resources

Molecular Weight
Data not available in searched

resources

Chemical Structure
Diagram not available in

searched resources
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Experimental Protocols
Detailed experimental protocols for the specific isolation and characterization of

Goshuyuamide I are not extensively documented in the available literature. However, based

on the description of the isolation of co-occurring amide alkaloids from Tetradium trichotomum,

a general workflow can be inferred[4][5].

General Isolation Procedure
A likely experimental workflow for the isolation of Goshuyuamide I from its natural source is

outlined below. This is a generalized protocol based on standard phytochemical extraction and

isolation techniques for alkaloids.

Plant Material (e.g., Fruits of Tetradium trichotomum)

Extraction with Organic Solvent (e.g., Methanol)

Crude Extract

Solvent-Solvent Partitioning

Enriched Alkaloid Fraction

Column Chromatography (e.g., Silica Gel)

Further Purification (e.g., Preparative HPLC)

Pure Goshuyuamide I

Click to download full resolution via product page

A generalized workflow for the isolation of Goshuyuamide I.
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Biological Activity and Therapeutic Potential
The biological activities of Goshuyuamide I are not well-documented in the available scientific

literature. One study explicitly states that the biological functions of Goshuyuamide I and a

related compound, evodiamide, are still poorly understood[6].

While direct data on Goshuyuamide I is scarce, its natural source, Evodia rutaecarpa, is

known to produce a variety of bioactive compounds. Other constituents of this plant, such as

evodiamine and rutaecarpine, have been extensively studied and shown to possess anti-

inflammatory, anti-tumor, and analgesic properties[7]. For instance, evodiamine and

rutaecarpine have been found to inhibit the synthesis of prostaglandin E2[7]. Another

compound from the same plant, goshuyuamide II, has been shown to inhibit 5-

lipoxygenase[7].

The lack of specific bioactivity data for Goshuyuamide I presents a significant opportunity for

future research. Screening for its potential effects in various disease models, such as those for

inflammation, cancer, and infectious diseases, could unveil novel therapeutic applications.

Signaling Pathways and Mechanism of Action
Due to the limited research on the biological effects of Goshuyuamide I, there is currently no

information available regarding the signaling pathways it may modulate or its mechanism of

action.

To illustrate a potential area of investigation, the diagram below depicts a simplified,

hypothetical signaling pathway that could be a starting point for screening the activity of

Goshuyuamide I, based on the known activities of other compounds from Evodia rutaecarpa.
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Goshuyuamide I Potential Target Protein
(e.g., Enzyme, Receptor)

Binds/Modulates Downstream Signaling
Cascade

Activates/Inhibits Cellular Response
(e.g., ↓ Inflammation, ↑ Apoptosis)

Leads to
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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